Cas no 1797846-58-2 (2-methyl-5-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyrazine)

• Product Name: 2-methyl-5-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyrazine
• CAS No: 1797846-58-2
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 5374561
• Update Time: 2025-05-24

2-methyl-5-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyrazine Chemical and Physical Properties

Names and Identifiers

• [3-(2-methylpropylsulfonyl)azetidin-1-yl]-(5-methylpyrazin-2-yl)methanone
• 2-methyl-5-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyrazine

• Inchi： 1S/C13H19N3O3S/c1-9(2)8-20(18,19)11-6-16(7-11)13(17)12-5-14-10(3)4-15-12/h4-5,9,11H,6-8H2,1-3H3
• InChI Key： AQUZPQAFHYJFTE-UHFFFAOYSA-N
• SMILES： C(N1CC(S(CC(C)C)(=O)=O)C1)(C1=NC=C(C)N=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-methyl-5-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyrazine

2-Methyl-5-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyrazine: A Comprehensive Overview

2-Methyl-5-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyrazine, also known by its CAS number 1797846-58-2, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a pyrazine ring system, a methyl group at position 2, and a substituted azetidine moiety at position 5. The azetidine ring is further modified with a 2-methylpropanesulfonyl group, adding complexity and functionality to the molecule.

The synthesis of 2-Methyl-5-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyrazine involves a series of carefully designed organic reactions. The starting material typically includes pyrazine derivatives, which are subjected to nucleophilic substitution or coupling reactions to introduce the azetidine moiety. The sulfonylation step is critical in forming the 2-methylpropanesulfonyl group, which enhances the stability and bioavailability of the compound. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

Recent studies have highlighted the potential of pyrazine derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that compounds similar to CAS 1797846-58-2 exhibit potent inhibitory activity against kinase enzymes, which are key targets in cancer therapy. The unique structure of this compound allows for high specificity and selectivity, making it a promising candidate for drug development.

In addition to its pharmacological applications, 2-Methyl-5-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyrazine has shown potential in other areas such as agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it a valuable component in catalyst design and sensor technology. Furthermore, the compound's thermal stability and solubility properties make it suitable for use in high-throughput screening assays.

The latest research on this compound has focused on optimizing its pharmacokinetic properties to enhance its efficacy in vivo. Studies conducted by researchers at leading pharmaceutical companies have shown that modifying the azetidine moiety can significantly improve the compound's absorption and distribution profiles. These findings have paved the way for further preclinical testing and potential clinical trials.

In conclusion, CAS 1797846-58-2, or 2-Methyl-5-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyrazine, represents a cutting-edge advancement in organic chemistry with broad applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and pharmacology, positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing scientific innovation.